Cas no 859284-83-6 (4-(dimethylamino)-2-methylbutanenitrile)

• Product Name: 4-(dimethylamino)-2-methylbutanenitrile
• CAS No: 859284-83-6
• MF: C₇H₁₄N₂
• MW: 126.199461460114
• CID: 6305448
• PubChem ID: 83681726
• Update Time: 2025-06-08

4-(dimethylamino)-2-methylbutanenitrile Chemical and Physical Properties

Names and Identifiers

• 4-(dimethylamino)-2-methylbutanenitrile
• EN300-1768455
• 859284-83-6
• SCHEMBL11062965

• Inchi： 1S/C7H14N2/c1-7(6-8)4-5-9(2)3/h7H,4-5H2,1-3H3
• InChI Key： LPZCCJHLWGCJTL-UHFFFAOYSA-N
• SMILES： N(C)(C)CCC(C#N)C

Computed Properties

• Exact Mass: 126.115698455g/mol
• Monoisotopic Mass: 126.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 27Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 4-(dimethylamino)-2-methylbutanenitrile

Professional Introduction to 4-(dimethylamino)-2-methylbutanenitrile (CAS No. 859284-83-6)

4-(dimethylamino)-2-methylbutanenitrile, with the chemical identifier CAS No. 859284-83-6, is a compound of significant interest in the field of pharmaceutical chemistry and organic synthesis. This nitrile derivative features a unique structural framework that combines a methyl-substituted butyl chain with a dimethylamino group, making it a versatile intermediate in the development of various bioactive molecules. The compound's molecular structure, characterized by its reactive sites, positions it as a valuable building block for synthesizing more complex pharmacophores.

The< strong>dimethylamino moiety in 4-(dimethylamino)-2-methylbutanenitrile contributes to its reactivity and potential applications in medicinal chemistry. Dimethylamino groups are well-known for their ability to enhance the solubility and bioavailability of drug candidates, as well as their role in stabilizing certain pharmacological interactions. Recent studies have highlighted the utility of such groups in the design of central nervous system (CNS) drugs, where they can modulate receptor binding and improve metabolic stability. The presence of this group in 4-(dimethylamino)-2-methylbutanenitrile suggests its potential as a precursor for compounds targeting neurological disorders.

Furthermore, the< strong>2-methylbutanenitrile backbone provides a reactive platform for further functionalization through various chemical transformations. Nitriles are well-documented for their ability to undergo hydrolysis to carboxylic acids or reduction to amides, which are common functional groups in many pharmaceuticals. The methyl substitution at the second carbon atom introduces steric and electronic effects that can influence the compound's reactivity and selectivity in synthetic pathways. This makes 4-(dimethylamino)-2-methylbutanenitrile a promising candidate for exploring novel synthetic routes and developing innovative drug molecules.

In the context of contemporary research, 4-(dimethylamino)-2-methylbutanenitrile has been explored as a key intermediate in the synthesis of bioactive heterocycles. Heterocyclic compounds form the backbone of numerous therapeutic agents due to their diverse biological activities and favorable pharmacokinetic properties. The structural features of this compound allow for facile incorporation into complex cyclic frameworks, such as pyrrolidines and piperidines, which are prevalent in modern drug discovery efforts. Researchers have leveraged its reactivity to develop novel scaffolds with potential applications in anti-inflammatory, antiviral, and anticancer therapies.

Recent advancements in computational chemistry have also underscored the importance of 4-(dimethylamino)-2-methylbutanenitrile in virtual screening campaigns. Molecular modeling studies indicate that this compound can interact with specific targets through its< strong>dimethylamino and nitrile functionalities, suggesting its suitability for designing ligands with high affinity and selectivity. Such computational approaches have accelerated the identification of promising candidates for further experimental validation, streamlining the drug discovery process.

The compound's potential extends beyond pharmaceutical applications; it has also garnered attention in materials science due to its ability to serve as a precursor for specialty polymers and coatings. The incorporation of nitrile groups into polymer backbones can enhance thermal stability and mechanical strength, making it valuable for high-performance materials used in industrial applications. Additionally, the< strong>dimethylamino group can contribute to flame retardancy properties, further broadening its utility across different sectors.

Evaluation of 4-(dimethylamino)-2-methylbutanenitrile's synthetic pathways has revealed its adaptability in multi-step organic transformations. For instance, it can be used in cross-coupling reactions to introduce aryl or vinyl moieties, expanding its utility in constructing complex molecular architectures. These reactions often employ palladium catalysts, which facilitate high-yielding couplings under mild conditions. Such methodologies align with green chemistry principles by promoting efficient use of resources and minimizing waste generation.

The safety profile of 4-(dimethylamino)-2-methylbutanenitrile is another critical consideration in its application. While nitriles require careful handling due to their potential toxicity upon hydrolysis or exposure to strong acids or bases, proper protocols can mitigate risks effectively. Industrial-scale production necessitates adherence to stringent safety measures, including adequate ventilation and personal protective equipment (PPE). Furthermore, regulatory guidelines from agencies such as the U.S. Environmental Protection Agency (EPA) provide frameworks for responsible handling and disposal.

In conclusion, 4-(dimethylamino)-2-methylbutanenitrile (CAS No. 859284-83-6) represents a multifaceted compound with broad utility across pharmaceuticals and materials science. Its unique structural features—comprising both< strong>dimethylation-substituted functionalities—position it as an indispensable intermediate for synthesizing bioactive molecules with enhanced solubility and metabolic stability. Ongoing research continues to uncover new applications for this versatile nitrile derivative, reinforcing its significance in modern chemical synthesis and drug development efforts.